Cas no 587885-97-0 (Quinoline, 4,8-diiodo-2-(trifluoromethyl)-)
587885-97-0 structure
Product Name:Quinoline, 4,8-diiodo-2-(trifluoromethyl)-
CAS No:587885-97-0
MF:C10H4F3I2N
MW:448.949617385864
CID:4051670
PubChem ID:10874028
Update Time:2025-04-22
Quinoline, 4,8-diiodo-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 4,8-diiodo-2-(trifluoromethyl)-
- 4,8-diiodo-2-(trifluoromethyl)quinoline
- DTXSID701280747
- 587885-97-0
- AKOS024263575
-
- Inchi: 1S/C10H4F3I2N/c11-10(12,13)8-4-7(15)5-2-1-3-6(14)9(5)16-8/h1-4H
- InChI Key: JUKVUXBTEAOOOG-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC=C2I)=C(I)C=C1C(F)(F)F
Computed Properties
- Exact Mass: 448.83853Da
- Monoisotopic Mass: 448.83853Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 12.9Ų
Quinoline, 4,8-diiodo-2-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25466826-1.0g |
4,8-diiodo-2-(trifluoromethyl)quinoline |
587885-97-0 | 95% | 1.0g |
$0.0 | 2023-01-30 |
Quinoline, 4,8-diiodo-2-(trifluoromethyl)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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